Cas no 898776-02-8 ( )
structure
Product Name:
CAS No:898776-02-8
MF:C17H15F3O2
MW:308.295015573502
CID:866809
PubChem ID:24725891
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-methoxyphenyl)-1-[2-(trifluoromethyl)phenyl]propan-1-one
- 3-(4-METHOXYPHENYL)-2'-TRIFLUOROMETHYLPROPIOPHENONE
- MFCD03843177
- AKOS016021492
- DTXSID80644284
- 898776-02-8
-
-
- MDL： MFCD03843177
- Inchi： 1S/C17H15F3O2/c1-22-13-9-6-12(7-10-13)8-11-16(21)14-4-2-3-5-15(14)17(18,19)20/h2-7,9-10H,8,11H2,1H3
- InChI Key： OZZAKUMQPICKAD-UHFFFAOYSA-N
- SMILES： FC(C1C=CC=CC=1C(CCC1C=CC(=CC=1)OC)=O)(F)F
Computed Properties
- Exact Mass: 308.10200
- Monoisotopic Mass: 308.10241420g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.30000
- LogP: 4.52950
Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 205914-1g |
3-(4-methoxyphenyl)-2'-trifluoromethylpropiophenone |
898776-02-8 | 97% | 1g |
£540.00 | 2021-06-30 | |
| Fluorochem | 205914-2g |
3-(4-methoxyphenyl)-2'-trifluoromethylpropiophenone |
898776-02-8 | 97% | 2g |
£1013.00 | 2021-06-30 | |
| Fluorochem | 205914-5g |
3-(4-methoxyphenyl)-2'-trifluoromethylpropiophenone |
898776-02-8 | 97% | 5g |
£2025.00 | 2021-06-30 | |
| A2B Chem LLC | AH91469-1g |
3-(4-Methoxyphenyl)-2'-trifluoromethylpropiophenone |
898776-02-8 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AH91469-2g |
3-(4-Methoxyphenyl)-2'-trifluoromethylpropiophenone |
898776-02-8 | 97% | 2g |
$1169.00 | 2024-04-19 | |
| A2B Chem LLC | AH91469-5g |
3-(4-Methoxyphenyl)-2'-trifluoromethylpropiophenone |
898776-02-8 | 97% | 5g |
$2291.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1782689-1g |
3-(4-Methoxyphenyl)-2'-trifluoromethylpropiophenone |
898776-02-8 | 98% | 1g |
￥21879.00 | 2024-04-26 |
Related Literature
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
898776-02-8 ( ) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
